2-(Benzofuro[3,2-d]pyrimidin-4-ylthio)-1-(4-phenylpiperazin-1-yl)ethanone
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Description
2-(Benzofuro[3,2-d]pyrimidin-4-ylthio)-1-(4-phenylpiperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H20N4O2S and its molecular weight is 404.49. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Synthesis and Antibacterial Activity
Research has demonstrated the microwave-assisted synthesis of benzyl piperazine compounds with pyrimidine and isoindolinedione, showcasing the chemical versatility and potential antibacterial applications of similar compounds. This method provides a rapid and efficient approach to synthesizing complex molecules with potential biological activities (Merugu, Ramesh, & Sreenivasulu, 2010).
Heterocyclic Compound Synthesis for Anticancer Agents
Another study focused on the chemistry of new dimethyl-benzo,-1,3,6-oxadiazepine and 1,3,5-triazepine derivatives, proposing them as anticancer agents. The research explores the synthesis of novel compounds that could potentially display cytotoxic activity against cancer cells, indicating the therapeutic significance of such chemical structures (Abu‐Hashem & Aly, 2017).
Development of Phosphodiesterase Inhibitors
In the realm of neurodegenerative and neuropsychiatric diseases, a study has identified potent and selective inhibitors of Phosphodiesterase 1 (PDE1), which included a variety of 3-aminopyrazolo[3,4-d]pyrimidinones. These compounds, including the optimization of their scaffold, culminated in the identification of a clinical candidate for treating cognitive deficits associated with schizophrenia and Alzheimer's disease, among other conditions (Li et al., 2016).
Exploration of Molecular Structures and Interactions
A study on the crystal structure of a related compound, "3-Phenyl-2-(prop-2-ynyloxy)-1-benzofuro[3,2-d]pyrimidin-4(3H)-one," provided insights into its molecular geometry and intermolecular interactions. This research is crucial for understanding the physical and chemical properties of such compounds, which can influence their biological activity and therapeutic potential (Qu, Pan, & Hu, 2007).
Antimicrobial and Anti-inflammatory Activities
Further research has synthesized and evaluated novel pyrazolopyrimidines derivatives for their anticancer and anti-5-lipoxygenase agents, highlighting the potential of these compounds in treating inflammation and cancer. This work emphasizes the importance of structural modifications in enhancing the biological activity of pyrimidine derivatives (Rahmouni et al., 2016).
Properties
IUPAC Name |
2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-1-(4-phenylpiperazin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O2S/c27-19(26-12-10-25(11-13-26)16-6-2-1-3-7-16)14-29-22-21-20(23-15-24-22)17-8-4-5-9-18(17)28-21/h1-9,15H,10-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSAKRAHRDDOCBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)CSC3=NC=NC4=C3OC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.